2-{[4-(Benzyloxy)-3-bromobenzyl]amino}-2-methylpropan-1-ol

• Molecular Formula: C18H22BrNO2
• Molecular Weight: 364.3 g/mol
• IUPAC Name: 2-[(3-bromo-4-phenylmethoxyphenyl)methylamino]-2-methylpropan-1-ol
• InChI: InChI=1S/C18H22BrNO2/c1-18(2,13-21)20-11-15-8-9-17(16(19)10-15)22-12-14-6-4-3-5-7-14/h3-10,20-21H,11-13H2,1-2H3
• InChI Key: IRABCOCPCMAHOC-UHFFFAOYSA-N
• SMILES: CC(C)(CO)NCC1=CC(=C(C=C1)OCC2=CC=CC=C2)Br

Description

2-{[4-(Benzyloxy)-3-bromobenzyl]amino}-2-methylpropan-1-ol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BBBA and is synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of BBBA is not yet fully understood. However, studies have shown that it may work by inhibiting the growth and proliferation of cancer cells. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BBBA has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. It may also modulate the expression of certain genes that are involved in cancer development.

Advantages and Limitations for Lab Experiments

One of the advantages of using BBBA in lab experiments is that it is relatively easy to synthesize. It is also stable under normal laboratory conditions. However, one limitation is that it is not yet fully understood how it works at the molecular level.

Future Directions

There are several future directions for research on BBBA. One area of interest is its potential use in combination with other drugs to enhance their efficacy. Another area of interest is its potential use in the development of new drugs for the treatment of other diseases besides cancer. Additionally, further studies are needed to fully understand the mechanism of action of BBBA and its potential side effects.

Synthesis Methods

The synthesis of BBBA involves a series of chemical reactions that are carried out in a laboratory setting. The first step involves the reaction of 4-(benzyloxy)-3-bromobenzaldehyde with 2-amino-2-methylpropan-1-ol in the presence of a catalyst to form an intermediate compound. This intermediate compound is then subjected to further reactions to obtain the final product, BBBA.

Scientific Research Applications

BBBA has been the subject of several scientific research studies due to its potential applications in various fields. One of the primary areas of interest is its use in the development of new drugs. BBBA has been shown to have anti-tumor properties and has been studied as a potential treatment for certain types of cancer.